1-(4-Bromophenyl)-1H-imidazole-5-carboxylic acid

• IUPAC Name: 3-(4-bromophenyl)imidazole-4-carboxylic acid
• InChI: InChI=1S/C10H7BrN2O2/c11-7-1-3-8(4-2-7)13-6-12-5-9(13)10(14)15/h1-6H,(H,14,15)
• InChI Key: FNNYTZBNNMMZEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=NC=C2C(=O)O)Br
• Molecular Formula: C10H7BrN2O2
• Molecular Weight: 267.08 g/mol
• CAS RN: 1423706-23-3

Description

“1-(4-Bromophenyl)-1H-imidazole-5-carboxylic acid” is likely a compound that contains an imidazole ring, which is a five-membered planar ring, which includes two nitrogen atoms that exhibit resonance stabilization. The compound also contains a carboxylic acid group, which is a functional group consisting of a carbonyl (C=O) and a hydroxyl (O-H), and a bromophenyl group, which is a phenyl ring bonded to a bromine atom.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic reactions, including condensation reactions and substitution reactions. The exact method would depend on the starting materials and the specific conditions required.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, as well as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The imidazole ring is aromatic and can participate in electrophilic substitution reactions. The carboxylic acid group can undergo reactions such as esterification and amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the polar carboxylic acid group could enhance its solubility in polar solvents.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Anticancer Research

• Application : Efforts to combat antimicrobial and anticancer drug resistance have led to the study of these derivatives. .

Molecular Docking Studies

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Boron Reagents for Cross-Coupling

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Mechanism of Action

Target of Action

Related compounds such as pyrazole derivatives have been shown to exhibit potent antileishmanial and antimalarial activities . These compounds interact with specific targets in the Leishmania and Plasmodium species, which are the causative agents of leishmaniasis and malaria, respectively .

Mode of Action

A molecular simulation study of a related compound showed a desirable fitting pattern in the lmptr1 pocket (active site) characterized by lower binding free energy . This suggests that the compound may interact with its targets in a similar manner, leading to changes in the biological function of the targets.

Biochemical Pathways

Related compounds have been associated with the disruption of free radicals and reactive oxygen species (ros) production, which are crucial for cellular metabolic pathways . This disruption can lead to cellular damage and affect various downstream effects.

Result of Action

Related compounds have been shown to exhibit potent antileishmanial and antimalarial activities . These compounds can inhibit the growth of Leishmania and Plasmodium species, leading to their death .

Action Environment

It is known that the efficacy of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .

Safety and Hazards

As with any chemical compound, handling “1-(4-Bromophenyl)-1H-imidazole-5-carboxylic acid” would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

Research into imidazole derivatives is ongoing due to their wide range of biological activities. Future directions could include the synthesis of new derivatives, exploration of their biological activities, and development of their practical applications.